Cas no 1485150-50-2 (2-(Morpholin-2-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(Morpholin-2-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1485150-50-2
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 5969598
• PubChem ID: 65998286
• Update Time: 2025-06-11

2-(Morpholin-2-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-2-yl)-1,3-thiazole-4-carboxylic acid
• 1485150-50-2
• AKOS015340397
• EN300-3574750
• 2-(Morpholin-2-yl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C8H10N2O3S/c11-8(12)5-4-14-7(10-5)6-3-9-1-2-13-6/h4,6,9H,1-3H2,(H,11,12)
• InChI Key： QDLVQVADVSLYOI-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1CNCCO1

Computed Properties

• Exact Mass: 214.04121336g/mol
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 99.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(Morpholin-2-yl)-1,3-thiazole-4-carboxylic acid

Exploring the Potential of 2-(Morpholin-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1485150-50-2) in Modern Drug Discovery

In the rapidly evolving field of pharmaceutical chemistry, 2-(Morpholin-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1485150-50-2) has emerged as a compound of significant interest. This heterocyclic molecule combines the morpholine and thiazole moieties, two structural motifs renowned for their bioactivity and versatility in drug design. Researchers are increasingly focusing on this compound due to its potential applications in targeting enzymes and receptors involved in inflammation, oncology, and metabolic disorders.

The unique structure of 2-(Morpholin-2-yl)-1,3-thiazole-4-carboxylic acid allows it to interact with biological systems in ways that simpler molecules cannot. The morpholine ring contributes to improved solubility and pharmacokinetic properties, while the thiazole-carboxylic acid component offers a handle for further chemical modifications. This dual functionality makes it a valuable scaffold for medicinal chemists working on next-generation therapeutics.

Recent studies have highlighted the compound's potential as a building block for kinase inhibitors, a hot topic in cancer research. With the growing demand for targeted therapies, the ability of 1485150-50-2 to serve as a core structure for selective protein inhibitors has attracted attention from both academic and industrial research teams. Its molecular architecture appears particularly suited for interacting with ATP-binding pockets in various kinase domains.

Beyond oncology, this compound shows promise in addressing neurodegenerative diseases, another area of intense scientific inquiry. The morpholine-thiazole combination may offer neuroprotective effects by modulating oxidative stress pathways, according to preliminary in vitro studies. This aligns with current research trends focusing on multi-target approaches to complex neurological conditions.

The synthetic accessibility of 2-(Morpholin-2-yl)-1,3-thiazole-4-carboxylic acid makes it particularly attractive for drug discovery programs. Unlike many complex natural products, this compound can be efficiently prepared through robust synthetic routes, enabling rapid structure-activity relationship studies. This characteristic is crucial in today's fast-paced pharmaceutical development environment where time-to-market is a critical factor.

From a green chemistry perspective, researchers are exploring eco-friendly synthetic approaches to this molecule. The growing emphasis on sustainable pharmaceutical manufacturing has led to investigations into catalytic methods and solvent-free conditions for producing 1485150-50-2 and its derivatives. These efforts respond to the industry's need for environmentally responsible drug development processes.

Analytical characterization of 2-(Morpholin-2-yl)-1,3-thiazole-4-carboxylic acid presents interesting challenges and opportunities. Advanced techniques such as NMR crystallography and mass spectrometry imaging are being employed to fully understand its solid-state properties and metabolic fate. These studies contribute to the broader understanding of heterocyclic drug-like molecules and their behavior in biological systems.

The compound's potential extends to antibiotic development as well. With antimicrobial resistance becoming a global health crisis, novel chemical scaffolds like 1485150-50-2 are being evaluated for activity against resistant bacterial strains. Early research suggests that modifications of the thiazole ring may yield compounds with unique mechanisms of action against problematic pathogens.

In the realm of computational chemistry, 2-(Morpholin-2-yl)-1,3-thiazole-4-carboxylic acid serves as an excellent test case for molecular modeling approaches. Its balanced hydrophilicity-hydrophobicity profile and moderate molecular weight make it ideal for in silico studies predicting drug-likeness and target interactions. These computational tools are increasingly important in modern hit-to-lead optimization processes.

As the pharmaceutical industry embraces fragment-based drug discovery, compounds like 1485150-50-2 gain additional significance. Its molecular weight and complexity position it perfectly as a starting point for growing or linking fragments into more potent drug candidates. This approach has gained popularity for its efficiency in identifying novel chemical matter for challenging targets.

The future research directions for 2-(Morpholin-2-yl)-1,3-thiazole-4-carboxylic acid appear promising and diverse. From exploring its prodrug potential to investigating its role in bioconjugation strategies, the scientific community continues to uncover new applications for this versatile compound. Its presence in patent literature has been growing steadily, indicating sustained industrial interest.

For researchers working with this compound, proper handling and characterization remain paramount. While 1485150-50-2 is not classified as hazardous, standard laboratory precautions should always be observed. The scientific community benefits from sharing optimized synthetic procedures and analytical data to accelerate research involving this interesting molecular scaffold.

In conclusion, 2-(Morpholin-2-yl)-1,3-thiazole-4-carboxylic acid represents an exciting example of how strategic combination of privileged structures can yield compounds with broad pharmaceutical potential. Its continued study will likely contribute to advances across multiple therapeutic areas, reflecting the ongoing convergence of synthetic chemistry and biological understanding in modern drug discovery.